Cas no 821777-81-5 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-)

Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)- structure
821777-81-5 structure
Product name:Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
CAS No:821777-81-5
MF:C9H6BrF6N
MW:322.045062541962
CID:697197
PubChem ID:59557088

Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
    • 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)aniline
    • DTXSID20732376
    • 821777-81-5
    • SCHEMBL3413889
    • Inchi: InChI=1S/C9H6BrF6N/c10-5-1-2-7(17-4-8(11,12)13)6(3-5)9(14,15)16/h1-3,17H,4H2
    • InChI Key: IHXOOOQNGSTFLN-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)NCC(F)(F)F

Computed Properties

  • Exact Mass: 320.95878g/mol
  • Monoisotopic Mass: 320.95878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
  • XLogP3: 4.6

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